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Compound of Interest

Compound Name: Flumioxazin-13C3

CAS No.: 1346604-88-3

Cat. No.: B583823 Get Quote

Executive Summary & Technical Context[1][2][3][4]
[5]
This guide defines the safety and operational protocols for Flumioxazin-13C3, a stable

isotope-labeled reference standard used primarily for LC-MS/MS quantification.

Unlike bulk Flumioxazin used in agriculture, this material is handled in milligram quantities.

However, the operational risks are twofold:

Biological Risk: Flumioxazin is a Protoporphyrinogen Oxidase (PPO) inhibitor and a

suspected reproductive toxicant. Even trace exposure poses risks to specific biological

pathways.

Analytical Risk: As a high-value internal standard (

1,000s per mg), cross-contamination or degradation via hydrolysis/photolysis constitutes a
critical experimental failure.

Crucial Distinction: Flumioxazin-13C3 contains stable Carbon-13 isotopes. It is NOT

radioactive. Radiation shielding is unnecessary; however, "Analytical Hygiene" and chemical

containment are paramount.
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Hazard Identification & Mechanism
Understanding the mechanism of toxicity allows us to select the correct PPE.

Hazard Class Category H-Code
Biological
Mechanism

Reproductive Toxicity
Cat.[1][2][3][4][5][6][7]

1B / 2
H360/H361

Teratogenicity:

Studies indicate

potential for

ventricular septal

defects in developing

fetuses [1, 2].

Aquatic Toxicity Acute 1 H400

PPO Inhibition:

Disrupts chlorophyll

synthesis in plants; in

mammals, it can

interfere with heme

biosynthesis pathways

[3].

Physical Hazard Solid N/A

Fine powder; high risk

of static aerosolization

during weighing.

Scientist's Note: The PPO inhibition mechanism is light-dependent in plants, leading to rapid

necrosis.[8] In the lab, this translates to extreme light sensitivity of the standard. Your PPE

protects you; your handling technique protects the molecule.

PPE Matrix: Tiered Protection System
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We utilize a Task-Based PPE System. Do not default to "standard lab wear" for reference

standard preparation.

Tier 1: General Lab Handling (Sealed Vials)
For transport, inventory, and storage.

Dermal: Single Nitrile Gloves (4 mil).

Ocular: Standard Safety Glasses with side shields.

Body: Standard cotton lab coat.

Tier 2: Active Manipulation (Weighing & Solubilization)
Mandatory for uncapping vials and handling powder.
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Protection Zone Equipment Specification Scientific Rationale

Respiratory Fume Hood (Certified)

Primary Barrier: Flumioxazin

dust is invisible. The hood

prevents inhalation of micro-

particulates.

Dermal (Hands)

Double Gloving ProtocolInner:

Nitrile (4 mil)Outer: Nitrile

(Extended Cuff)

Sacrificial Layer: The outer

glove absorbs solvent micro-

splatter (Acetonitrile/Methanol)

and is removed immediately if

contaminated, keeping the

inner glove clean for

instrument contact.

Ocular Chemical Splash Goggles

Safety glasses are insufficient

for powders that can drift

behind lenses.

Body
Tyvek® Sleeve Covers or

Disposable Gown

Prevents powder accumulation

on fabric lab coat cuffs, which

is a common source of

secondary contamination

outside the lab.

Operational Protocol: The "Zero-Loss" Workflow
This workflow is designed to ensure 0% user exposure and 100% analyte recovery.

Step 1: Environmental Setup
Light Control: Flumioxazin is sensitive to photolysis. Dim lab lights or use amber glassware

exclusively.

Static Control: Use an anti-static gun on the weighing boat and spatula. Charged 13C3

powder will "jump" from the spatula, causing mass loss and surface contamination.

Step 2: The Weighing Procedure
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Location: Inside a fume hood with a micro-balance.

Technique:

Place a tared amber volumetric flask (e.g., 10 mL) directly in the hood.

Do not use weighing paper. Use a glass or anti-static plastic weighing boat.

Transfer powder. If static is observed, pause and discharge.

Quantitative Rinse: Do not "dump" the boat. Rinse the weighing boat into the flask using

the solvent (Acetonitrile is preferred for solubility) to ensure every microgram is

transferred.

Step 3: Solubilization & Storage
Solvent: Acetonitrile (ACN) or Methanol (MeOH). Avoid water during stock prep (Hydrolysis

risk).

Sonication: Sonicate for 5 minutes to ensure full dissolution.

Storage: Aliquot immediately into amber autosampler vials. Store at -20°C.

Visual Workflow (DOT Diagram)

Start: Storage (-20°C) Equilibrate to RT
(Prevent Condensation)

 30 mins PPE Tier 2 Donning
(Double Gloves/Hood)

Weighing (Micro-balance)
*Anti-Static Gun Required*

 In Hood Solvation (Acetonitrile)
*Amber Glassware*

 Quantitative Transfer Aliquot & Re-Freeze Protect from Light 

Click to download full resolution via product page

Figure 1: Operational workflow emphasizing temperature equilibration and light protection to

prevent standard degradation.

Decontamination & Disposal[3][4][5][10][11][12]
Because Flumioxazin is a halogenated organic compound (contains Fluorine), it requires

specific waste streams.
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Decontamination of Surfaces
Dry Wipe: If powder is spilled, do not wet immediately (this spreads the teratogen). Wipe with

a dry Chem-Wipe first.

Solvent Wash: Clean area with a paper towel soaked in Acetone or Methanol (solubilizes the

lipophilic residue).

Detergent Wash: Follow with a soap/water scrub to remove final traces.

Disposal Streams
Solid Waste: Contaminated gloves, weighing boats, and dry wipes must go into Hazardous

Solid Waste (incineration stream).

Liquid Waste: Solutions must go into Halogenated Organic Solvent Waste. Do not pour down

the sink (H410 - Very toxic to aquatic life).

Emergency Response
Scenario Immediate Action

Inhalation

Move to fresh air immediately. The reproductive

risk is systemic. Seek medical evaluation

referencing "PPO Inhibitor exposure."[4][5][7]

Skin Contact

Remove contaminated clothing/gloves.[1][3][9]

Wash with soap and water for 15 minutes.

Solvent-based washing of skin is discouraged

as it may increase absorption.

Eye Contact

Rinse for 15 minutes. Consult an

ophthalmologist (mechanical irritation from

crystals is likely).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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